Cas no 2229119-28-0 (tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2229119-28-0
• MF: C₁₄H₁₉F₂NO₃
• MW: 287.302371263504
• CID: 6441078
• PubChem ID: 165678062
• Update Time: 2025-05-20

tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate
• EN300-1886210
• tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenyl]carbamate
• 2229119-28-0

• Inchi： 1S/C14H19F2NO3/c1-9-7-10(14(15,16)8-18)5-6-11(9)17-12(19)20-13(2,3)4/h5-7,18H,8H2,1-4H3,(H,17,19)
• InChI Key： YFVYDZQSIWDQRE-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 287.13329979g/mol
• Monoisotopic Mass: 287.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate

Professional Introduction to Compound with CAS No. 2229119-28-0 and Product Name: tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate

The compound with the CAS number 2229119-28-0 and the product name tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a tert-butyl carbamate moiety, which is a well-established pharmacophore in the design of bioactive molecules. The N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenyl part of the molecule introduces specific functional groups that enhance its interaction with biological targets. The presence of fluorine atoms and hydroxyl groups in this segment contributes to its lipophilicity and solubility, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding affinity. The 1,1-difluoro substitution pattern in particular has been shown to improve the pharmacokinetic properties of small molecules, making them more suitable for therapeutic use. This feature is particularly relevant in the context of developing novel antibiotics and antiviral agents, where metabolic resistance is a major challenge.

The 2-methylphenyl group, also known as p-tolyl, further enhances the compound's electronic properties and spatial arrangement, allowing for optimal binding to biological receptors. This combination of structural elements makes tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate a versatile scaffold for drug discovery efforts. Researchers have leveraged this compound as a starting point for synthesizing derivatives with enhanced efficacy and reduced side effects.

In the realm of academic research, this compound has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in inflammation and oxidative stress. These mechanisms are critical in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. The fluorinated hydroxyethyl group plays a pivotal role in these interactions by stabilizing the active conformation of the enzyme target.

Moreover, the tert-butyl carbamate moiety contributes to the compound's stability under physiological conditions, ensuring prolonged activity at target sites. This stability is particularly important for drugs that require sustained release or prolonged action. The combination of these structural features makes tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate a promising candidate for further clinical development.

Advances in computational chemistry have also facilitated the design and optimization of analogs based on this compound. Molecular modeling studies have revealed insights into how subtle modifications can enhance binding affinity and selectivity. These computational approaches are complemented by experimental validation through high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The pharmaceutical industry has taken note of these developments and has incorporated this compound into several preclinical programs. Its unique structural features make it suitable for targeting a wide range of diseases, from infectious diseases to chronic conditions. The ability to fine-tune its properties through chemical modifications opens up numerous possibilities for developing next-generation therapeutics.

Future research directions may focus on exploring the compound's potential in combination therapies, where it could be paired with other agents to achieve synergistic effects. Additionally, investigating its behavior in vivo will provide valuable insights into its pharmacokinetic profile and potential toxicity profiles. These studies are essential for advancing it from a laboratory curiosity to a viable therapeutic option.

In conclusion, tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229119-28-0) stands out as a significant contribution to pharmaceutical chemistry. Its innovative structure and functional properties make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in the development of future treatments.